Cas no 1365271-54-0 (5-Bromo-1-ethylbenzoimidazole hydrochloride)
5-Bromo-1-ethylbenzoimidazole hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-1-ethylbenzoimidazole HCl
- 5-Bromo-1-ethylbenzoimidazole hydrochloride
-
- MDL: MFCD21609567
- Inchi: 1S/C9H9BrN2.ClH/c1-2-12-6-11-8-5-7(10)3-4-9(8)12;/h3-6H,2H2,1H3;1H
- InChI Key: TUYZTKRBGXSCCF-UHFFFAOYSA-N
- SMILES: C1N(CC)C2=CC=C(Br)C=C2N=1.[H]Cl
5-Bromo-1-ethylbenzoimidazole hydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-Bromo-1-ethylbenzoimidazole hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM320221-5g |
5-Bromo-1-ethylbenzoimidazole HCl |
1365271-54-0 | 95% | 5g |
$320 | 2021-06-17 | |
| Chemenu | CM320221-10g |
5-Bromo-1-ethylbenzoimidazole HCl |
1365271-54-0 | 95% | 10g |
$533 | 2021-06-17 | |
| abcr | AB310359-1 g |
5-Bromo-1-ethylbenzoimidazole hydrochloride; 98% |
1365271-54-0 | 1g |
€246.00 | 2023-04-26 | ||
| abcr | AB310359-5 g |
5-Bromo-1-ethylbenzoimidazole hydrochloride; 98% |
1365271-54-0 | 5g |
€654.00 | 2023-04-26 | ||
| Chemenu | CM320221-5g |
5-Bromo-1-ethylbenzoimidazole HCl |
1365271-54-0 | 95% | 5g |
$320 | 2023-03-27 | |
| Chemenu | CM320221-10g |
5-Bromo-1-ethylbenzoimidazole HCl |
1365271-54-0 | 95% | 10g |
$533 | 2023-03-27 | |
| TRC | B685978-100mg |
5-Bromo-1-ethylbenzoimidazole hydrochloride |
1365271-54-0 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B685978-250mg |
5-Bromo-1-ethylbenzoimidazole hydrochloride |
1365271-54-0 | 250mg |
$ 98.00 | 2023-04-18 | ||
| TRC | B685978-500mg |
5-Bromo-1-ethylbenzoimidazole hydrochloride |
1365271-54-0 | 500mg |
$ 150.00 | 2023-04-18 | ||
| TRC | B685978-1g |
5-Bromo-1-ethylbenzoimidazole hydrochloride |
1365271-54-0 | 1g |
$ 207.00 | 2023-04-18 |
5-Bromo-1-ethylbenzoimidazole hydrochloride Related Literature
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 5-Bromo-1-ethylbenzoimidazole hydrochloride
5-Bromo-1-ethylbenzoimidazole Hydrochloride (CAS No. 1365271-54-0): A Comprehensive Overview
5-Bromo-1-ethylbenzoimidazole hydrochloride (CAS No. 1365271-54-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique brominated and ethylated benzoimidazole structure, has shown promising potential in various biological and therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research findings associated with 5-Bromo-1-ethylbenzoimidazole hydrochloride.
Chemical Structure and Properties
5-Bromo-1-ethylbenzoimidazole hydrochloride is a white to off-white crystalline solid with a molecular formula of C9H9BrN2·HCl and a molecular weight of 244.05 g/mol. The compound features a benzoimidazole core, which is a common scaffold in medicinal chemistry due to its versatile biological activities. The presence of the bromine atom and the ethyl group introduces additional functional groups that can influence the compound's pharmacological properties. The hydrochloride salt form enhances its solubility in aqueous media, making it suitable for various biological assays and pharmaceutical formulations.
Synthesis Methods
The synthesis of 5-Bromo-1-ethylbenzoimidazole hydrochloride can be achieved through several routes, each with its own advantages and challenges. One common method involves the reaction of 5-bromo-o-phenylenediamine with ethyl bromoacetate, followed by cyclization and hydrolysis to form the desired product. Another approach involves the condensation of 5-bromo-o-toluidine with ethyl bromoacetate, followed by cyclization under acidic conditions. These methods typically yield high-purity products suitable for further biological evaluation.
Biological Activities
5-Bromo-1-ethylbenzoimidazole hydrochloride has been extensively studied for its biological activities, particularly in the context of anticancer and antiviral applications. Recent research has shown that this compound exhibits potent cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.
In addition to its anticancer properties, 5-Bromo-1-ethylbenzoimidazole hydrochloride has demonstrated antiviral activity against several RNA viruses, including influenza and hepatitis C viruses. The compound appears to interfere with viral replication by targeting specific viral enzymes or host factors required for viral entry or assembly.
Clinical Potential and Research Developments
The promising biological activities of 5-Bromo-1-ethylbenzoimidazole hydrochloride have led to increased interest in its potential clinical applications. Preclinical studies have shown that the compound is well-tolerated at therapeutic doses and exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics make it an attractive candidate for further development as a novel therapeutic agent.
Ongoing research is focused on optimizing the chemical structure of 5-Bromo-1-ethylbenzoimidazole hydrochloride to enhance its potency and selectivity while minimizing potential side effects. Several derivatives have been synthesized and evaluated for their improved biological activities. For example, substituting the bromine atom with other halogens or introducing additional functional groups has been shown to enhance the compound's anticancer activity against specific tumor types.
Conclusion
In conclusion, 5-Bromo-1-ethylbenzoimidazole hydrochloride (CAS No. 1365271-54-0) is a promising compound with diverse biological activities that warrant further investigation. Its unique chemical structure, coupled with its potent anticancer and antiviral properties, makes it an attractive candidate for drug development. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and potential therapeutic applications of this compound will emerge, paving the way for innovative treatments in medicine.
1365271-54-0 (5-Bromo-1-ethylbenzoimidazole hydrochloride) Related Products
- 23073-51-0(5-Bromo-1-ethylbenzoimidazole)
- 116465-66-8(1H-Benzimidazole-1-ethanol,5-bromo-)
- 406236-04-2(5-Bromo-1-butyl-1H-benzodimidazole)
- 53484-15-4(5-bromo-1-methyl-1H-1,3-benzodiazole)
- 1199773-13-1(5-Bromo-1-propyl-benzoimidazole hydrochloride)
- 813449-00-2(6-bromo-1-ethyl-1H-1,3-benzodiazole)
- 53484-16-5(6-bromo-1-methyl-1H-1,3-benzodiazole)
- 1199773-42-6(5-Bromo-1-butyl-1H-benzodimidazole hydrochloride)
- 1199773-32-4(5-Bromo-1-isopropylbenzoimidazole hydrochloride)
- 1187386-22-6(5-Bromo-1-t-butylbenzodimidazole)